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molecular formula C11H12ClNO B1295890 2-chloro-1-(3,4-dihydroquinolin-1(2H)-yl)ethanone CAS No. 28668-58-8

2-chloro-1-(3,4-dihydroquinolin-1(2H)-yl)ethanone

Cat. No. B1295890
CAS RN: 28668-58-8
M. Wt: 209.67 g/mol
InChI Key: CTCLPENRFAHENT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US09181219B2

Procedure details

To a solution of 1,2,3,4-tetrahydroquinolin (3) (2.00 g, 15.0 mmol) in dry CH2Cl2 (30 mL) at 0° C. was added chloroacetyl chloride (1.27 mL, 16.0 mmol) followed by drop wise addition of triethylamine (2.50 mL, 18.03 mmol). The reaction was stirred overnight under N2. The reaction mixture was then diluted with CH2Cl2 (50 mL), washed with 5% HCl (15 mL), H2O (2×15 mL) and brine. Dried over MgSO4, filtered and concentrated to give 3.05 g of 4. This crude material was used in subsequent reactions without further purification.
Name
1,2,3,4-tetrahydroquinolin
Quantity
2 g
Type
reactant
Reaction Step One
Name
chloroacetyl chloride
Quantity
1.27 mL
Type
reactant
Reaction Step One
Name
CH2Cl2
Quantity
30 mL
Type
solvent
Reaction Step One
Name
triethylamine
Quantity
2.5 mL
Type
reactant
Reaction Step Two
Name
CH2Cl2
Quantity
50 mL
Type
solvent
Reaction Step Three
Name
4

Identifiers

REACTION_CXSMILES
[NH:1]1[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH2:4][CH2:3][CH2:2]1.[Cl:11][CH2:12][C:13](Cl)=[O:14].C(N(CC)CC)C>C(Cl)Cl>[Cl:11][CH2:12][C:13]([N:1]1[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH2:4][CH2:3][CH2:2]1)=[O:14]

Inputs

Step One
Name
1,2,3,4-tetrahydroquinolin
Quantity
2 g
Type
reactant
Smiles
N1CCCC2=CC=CC=C12
Name
chloroacetyl chloride
Quantity
1.27 mL
Type
reactant
Smiles
ClCC(=O)Cl
Name
CH2Cl2
Quantity
30 mL
Type
solvent
Smiles
C(Cl)Cl
Step Two
Name
triethylamine
Quantity
2.5 mL
Type
reactant
Smiles
C(C)N(CC)CC
Step Three
Name
CH2Cl2
Quantity
50 mL
Type
solvent
Smiles
C(Cl)Cl

Conditions

Stirring
Type
CUSTOM
Details
The reaction was stirred overnight under N2
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WASH
Type
WASH
Details
washed with 5% HCl (15 mL), H2O (2×15 mL) and brine
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
Dried over MgSO4
FILTRATION
Type
FILTRATION
Details
filtered
CONCENTRATION
Type
CONCENTRATION
Details
concentrated

Outcomes

Product
Details
Reaction Time
 8 (± 8) h
Name
4
Type
product
Smiles
ClCC(=O)N1CCCC2=CC=CC=C12
Measurements
Type Value Analysis
AMOUNT: MASS 3.05 g
YIELD: CALCULATEDPERCENTYIELD 97%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.